Cas no 1261890-81-6 (4-(3,4-Difluorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(3,4-Difluorophenyl)-3-methylbenzoic acid
• CAS No: 1261890-81-6
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319960
• CID: 2761575
• PubChem ID: 53225874
• Update Time: 2025-04-21

4-(3,4-Difluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Difluorophenyl)-3-methylbenzoic acid, 95%
• DTXSID90689606
• MFCD18319960
• 1261890-81-6
• 3',4'-Difluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(3,4-DIFLUOROPHENYL)-3-METHYLBENZOIC ACID
• 4-(3,4-Difluorophenyl)-3-methylbenzoic acid

• MDL： MFCD18319960
• Inchi： 1S/C14H10F2O2/c1-8-6-10(14(17)18)2-4-11(8)9-3-5-12(15)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key： PJSCLTKYXPHSTD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CC=1C)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives